![molecular formula C18H15ClN4O2S B2818881 2-((6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(3-chlorophenyl)acetamide CAS No. 898611-74-0](/img/structure/B2818881.png)
2-((6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(3-chlorophenyl)acetamide
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Description
2-((6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(3-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C18H15ClN4O2S and its molecular weight is 386.85. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitumor Agents
Fused 1,2,4-triazine derivatives have been synthesized and primarily screened for their in vitro antimicrobial and antitumor activity. These compounds, including those derived from reactions with ω-bromomethyl aryl ketones, ethyl chloroacetate, and acetic anhydride, showcase the diverse biological activities associated with the 1,2,4-triazine scaffold, suggesting potential research applications of the specified compound in developing antimicrobial and antitumor agents (Abd El-Moneim et al., 2015).
Synthesis of Heterocyclic Compounds
Research into the synthesis of heterocyclic compounds derived from 2-amino benzothiazole, involving reactions with chloroacetyl chloride and various reagents like thiourea and urea, leads to the formation of triazin and thiazolidine derivatives. This illustrates the compound's utility in synthesizing a wide range of heterocyclic structures with potential biological activities, highlighting its relevance in medicinal chemistry research (Mahmood & Ahmad, 2020).
Anticancer Activity
Novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides have been synthesized and evaluated for their in vitro anticancer activity. The study reveals structure-activity relationships (SAR) and identifies compounds with selective efficacy against non-small cell lung and CNS cancer cell lines. This research underscores the potential of structurally related compounds in the design and development of targeted anticancer therapies (Berest et al., 2011).
Antioxidant Activities
The synthesis of compounds derived from N-(p-chlorobenzoyl) glycine and benzaldehyde, leading to triazine derivatives, showcases the exploration of antioxidant properties alongside antimicrobial and antitumor activities. This indicates the compound's potential applicability in research focused on discovering new antioxidants (El-Moneim et al., 2011).
Properties
IUPAC Name |
2-[(6-benzyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN4O2S/c19-13-7-4-8-14(10-13)20-16(24)11-26-18-21-17(25)15(22-23-18)9-12-5-2-1-3-6-12/h1-8,10H,9,11H2,(H,20,24)(H,21,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEOQTWXJIDSOJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C(NC2=O)SCC(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.